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Compound of Interest

Compound Name: 2-Ethylacrylonitrile

Cat. No.: B154658 Get Quote

Technical Guide: Physical Properties of 2-
Ethylacrylonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Ethylacrylonitrile, specifically its boiling point and density. The information is presented to

support research, development, and application activities involving this compound.

Core Physical Properties
2-Ethylacrylonitrile, also known as 2-methylidenebutanenitrile, is an unsaturated aliphatic

nitrile with the chemical formula C₅H₇N. Understanding its physical properties is crucial for its

handling, application in synthesis, and for the development of new materials.

Data Summary
The key physical properties of 2-Ethylacrylonitrile are summarized in the table below for quick

reference.
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Physical Property Value Units Source

Boiling Point 114 °C [1][2]

Density

Not readily available

in cited experimental

sources.

g/cm³

Experimental Protocols
The determination of the physical properties of a liquid organic compound like 2-
Ethylacrylonitrile involves standardized experimental procedures. Below are detailed

methodologies for the key experiments.

Boiling Point Determination (Capillary Method)
The capillary method is a common and effective technique for determining the boiling point of a

small quantity of a liquid.

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Small test tube

Bunsen burner or heating mantle

Stand and clamp

Procedure:

A small amount of 2-Ethylacrylonitrile is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

liquid.
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The test tube is attached to the thermometer, ensuring the bulb of the thermometer and the

sample are at the same level.

The entire assembly is immersed in the heating bath (Thiele tube).

The apparatus is heated gradually. As the temperature rises, air trapped in the capillary tube

will be seen escaping as bubbles.

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted. This indicates that the vapor pressure of the liquid is equal to the

atmospheric pressure.

The heat is removed, and the liquid is allowed to cool.

The temperature at which the liquid begins to enter the capillary tube is recorded. This is the

boiling point of the liquid.

Density Determination (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a specific, known volume.

Apparatus:

Pycnometer (a specific gravity bottle)

Analytical balance

Thermometer

Water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance (m₁).

The pycnometer is filled with distilled water of a known temperature and weighed again (m₂).

The temperature of the water is recorded.
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The pycnometer is emptied, dried, and then filled with 2-Ethylacrylonitrile at the same

temperature as the water and weighed (m₃).

The density of the liquid is calculated using the following formula:

Density of liquid = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental temperature

Logical Relationships of Physical Properties
The following diagram illustrates the relationship between the chemical compound and its

fundamental physical properties.
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Physical Properties Overview

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 2-Ethylacrylonitrile (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154658#physical-properties-of-2-ethylacrylonitrile-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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